Cas no 1060814-07-4 (3-(3-phenylpiperazin-1-yl)propanoic Acid)

3-(3-phenylpiperazin-1-yl)propanoic Acid structure
1060814-07-4 structure
Product Name:3-(3-phenylpiperazin-1-yl)propanoic Acid
CAS No:1060814-07-4
MF:C13H18N2O2
MW:234.294223308563
CID:1170969
PubChem ID:72211530
Update Time:2025-04-20

3-(3-phenylpiperazin-1-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-phenylpiperazin-1-yl)propanoic Acid
    • (S)-3-(3-PHENYLPIPERAZIN-1-YL)PROPANOIC ACID
    • AB62137
    • AB62134
    • 1240586-83-7
    • AB62130
    • (R)-3-(3-PHENYLPIPERAZIN-1-YL)PROPANOIC ACID
    • 1060814-07-4
    • Inchi: 1S/C13H18N2O2/c16-13(17)6-8-15-9-7-14-12(10-15)11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,16,17)
    • InChI Key: BOJSALJGIFJXQR-UHFFFAOYSA-N
    • SMILES: OC(CCN1CCNC(C2C=CC=CC=2)C1)=O

Computed Properties

  • Exact Mass: 234.136827821g/mol
  • Monoisotopic Mass: 234.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 52.6Ų
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